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Compound Name:
N-(3-Amino-4-

methylphenyl)acetamide

Cat. No.: B181059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide addresses the available information on N-(3-Amino-4-
methylphenyl)acetamide (CAS Number: 6375-16-2). Despite a comprehensive search of

scientific literature and chemical databases, key experimental data, including a definitive

melting point and biological activity, remain uncharacterized in publicly accessible resources.

This document summarizes the available data and highlights the current knowledge gaps for

this compound.

Compound Identification and Properties
N-(3-Amino-4-methylphenyl)acetamide is a substituted aromatic amide. Its chemical

structure and basic properties are outlined below.

Table 1: Compound Identification[1][2]
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Identifier Value

IUPAC Name N-(3-Amino-4-methylphenyl)acetamide

CAS Number 6375-16-2

Molecular Formula C₉H₁₂N₂O

Molecular Weight 164.21 g/mol

Canonical SMILES CC1=C(C=C(C=C1)NC(=O)C)N

InChI Key RBQWGHBZCHFUQU-UHFFFAOYSA-N

Note: It is crucial to distinguish N-(3-Amino-4-methylphenyl)acetamide from its isomers, such

as N-(4-Amino-3-methylphenyl)acetamide and 4'-Methylacetanilide, for which physical and

biological data are available but not applicable to the compound of interest.[3]

Physical Properties: Melting Point
A definitive, experimentally determined melting point for N-(3-Amino-4-
methylphenyl)acetamide is not available in the reviewed scientific literature or chemical

supplier documentation. While the compound is listed as a solid by commercial vendors,

specific melt characteristics are not provided.

Table 2: Predicted Physical Properties

Property Predicted Value Source

Melting Point Not Experimentally Determined -

Boiling Point ~378.7 °C at 760 mmHg Predicted

Disclaimer: The boiling point listed is a predicted value and has not been experimentally

verified. The absence of an experimental melting point is a significant data gap for the physical

characterization of this compound.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b181059?utm_src=pdf-body
http://www.stenutz.eu/chem/solv6.php?name=N-%284-methylphenyl%29acetamide
https://www.benchchem.com/product/b181059?utm_src=pdf-body
https://www.benchchem.com/product/b181059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting Point Determination (General Protocol)
While a specific protocol for N-(3-Amino-4-methylphenyl)acetamide is unavailable, a

standard method for determining the melting point of a crystalline organic solid involves the use

of a capillary melting point apparatus.

Workflow for Capillary Melting Point Determination
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Sample Preparation

Measurement

Result

Dry the crystalline solid

Finely powder the solid

Pack into a capillary tube (2-3 mm height)

Place capillary in melting point apparatus

Heat rapidly to ~15-20°C below expected MP

Heat slowly (1-2°C/min) approaching the MP

Record temperature at first liquid formation (T1)

Record temperature at complete liquefaction (T2)

Melting point range = T1 - T2

Click to download full resolution via product page

Caption: General workflow for melting point determination.
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Biological Activity and Signaling Pathways
A comprehensive search of the scientific literature, including medicinal chemistry and

pharmacology databases, yielded no specific information on the biological activity, mechanism

of action, or associated signaling pathways for N-(3-Amino-4-methylphenyl)acetamide.

While some related acetamide derivatives have been investigated for various biological

activities, such as antimicrobial or anticoagulant effects, no such studies have been reported

for this specific compound.[4][5] Similarly, searches for metabolic pathways involving N-(3-
Amino-4-methylphenyl)acetamide did not return any relevant results.[6][7]

The absence of biological data indicates that N-(3-Amino-4-methylphenyl)acetamide is likely

a research chemical with uncharacterized pharmacological properties.

Logical Relationship for Investigating Biological Activity
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Initial Screening

Hit Identification & Validation

Mechanism of Action Studies

High-Throughput Screening (HTS)

Phenotypic Screening Target-Based Screening

Identify Active Compound ('Hit')

Dose-Response Studies

Confirmation in Secondary Assays

Target Deconvolution

Signaling Pathway Analysis (e.g., Western Blot, Kinase Assays)

In vivo / In vitro Model Testing

Click to download full resolution via product page
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Caption: A logical workflow for the initial investigation of the biological properties of an

uncharacterized compound.

Conclusion
N-(3-Amino-4-methylphenyl)acetamide is a chemical compound for which fundamental

physicochemical and biological data are largely unavailable in the public domain. Researchers

and drug development professionals should be aware of the current lack of an experimentally

determined melting point and the absence of any reported biological activity or signaling

pathway involvement. The information provided in this guide is based on currently accessible

data and highlights significant opportunities for further research to characterize this molecule.

Any handling or investigation of this compound should be approached with the understanding

that its properties are not well-defined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b181059#n-3-amino-4-methylphenyl-acetamide-
melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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